Cas no 113476-61-2 (2,7-Phenanthrenediol,3,4,9-trimethoxy-)

• Product Name: 2,7-Phenanthrenediol,3,4,9-trimethoxy-
• CAS No: 113476-61-2
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 213788
• PubChem ID: 14505894
• Update Time: 2025-04-19

2,7-Phenanthrenediol,3,4,9-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Phenanthrenediol,3,4,9-trimethoxy-
• Gymnopusin
• 3,4,9-TRIMETHOXYPHENANTHRENE-2,7-DIOL
• DTXSID501031827
• U8AQ3SG7TD
• UNII-U8AQ3SG7TD
• 2,7-Phenanthrenediol, 3,4,9-trimethoxy-
• 113476-61-2
• CHEMBL2208383
• 3,4,9-Trimethoxy-2,7-phenanthrenediol
• 7,9-Dihydroxy-2,3,4-trimethoxyphenanthrene

• Inchi： 1S/C17H16O5/c1-20-14-7-9-6-13(19)16(21-2)17(22-3)15(9)11-5-4-10(18)8-12(11)14/h4-8,18-19H,1-3H3
• InChI Key： GIVSZLKTIBWYRM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C2C=C(C3C=C(C=CC=3C2=1)O)OC)O)OC

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols